Cas no 2097936-47-3 (N-(4-carbamoylthiophen-3-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-(4-carbamoylthiophen-3-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 2097936-47-3
• MF: C₁₇H₁₇N₃O₄S
• MW: 359.399582624435
• CID: 5474051
• PubChem ID: 126852035
• Update Time: 2025-07-24

N-(4-carbamoylthiophen-3-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2097936-47-3
• AKOS032464961
• N-(4-carbamoylthiophen-3-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• F5860-4885

• Inchi： 1S/C17H17N3O4S/c1-24-12-4-2-11(3-5-12)20-7-10(6-15(20)21)17(23)19-14-9-25-8-13(14)16(18)22/h2-5,8-10H,6-7H2,1H3,(H2,18,22)(H,19,23)
• InChI Key： PVJZBDLUISRPAI-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=O)C(=C1)NC(C1CC(N(C2C=CC(=CC=2)OC)C1)=O)=O

Computed Properties

• Exact Mass: 359.09397721g/mol
• Monoisotopic Mass: 359.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 130Ų

Additional information on N-(4-carbamoylthiophen-3-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

Comprehensive Overview of N-(4-carbamoylthiophen-3-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 2097936-47-3)

The compound N-(4-carbamoylthiophen-3-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 2097936-47-3) is a specialized organic molecule with a unique structural framework. This pyrrolidine-3-carboxamide derivative has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both thiophene and methoxyphenyl moieties in its structure makes it a versatile candidate for targeting specific biological pathways.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in compounds like N-(4-carbamoylthiophen-3-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide due to their potential to interact with enzymes and receptors involved in inflammatory and metabolic disorders. The carbamoylthiophen group, for instance, is known to enhance binding affinity in certain protein-ligand interactions, making this compound a valuable tool for medicinal chemistry.

The synthesis and characterization of CAS No. 2097936-47-3 involve multi-step organic reactions, often starting from commercially available precursors. Key steps include the formation of the 5-oxopyrrolidine core and subsequent functionalization with the 4-methoxyphenyl and 4-carbamoylthiophen-3-yl groups. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm the purity and identity of the compound, ensuring its suitability for further research applications.

One of the most searched topics related to this compound is its potential role in kinase inhibition. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in various diseases, including cancer and autoimmune conditions. The structural features of N-(4-carbamoylthiophen-3-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide suggest it could serve as a scaffold for designing selective kinase inhibitors, a hot topic in current drug development pipelines.

Another area of interest is the compound's pharmacokinetic properties, such as solubility, stability, and bioavailability. These factors are crucial for determining its suitability as a lead compound in preclinical studies. Researchers often explore structure-activity relationships (SAR) to optimize these properties, and the thiophene-carboxamide moiety in this molecule provides a promising starting point for such investigations.

From an industrial perspective, CAS No. 2097936-47-3 is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design (FBDD). These approaches rely on libraries of diverse compounds to identify hits with desirable biological activities. The unique combination of heterocyclic and aromatic elements in this molecule makes it a valuable addition to such libraries.

Environmental and safety considerations are also important when working with this compound. While it is not classified as hazardous, proper handling and disposal protocols should be followed to ensure compliance with laboratory safety standards. Researchers frequently search for material safety data sheets (MSDS) and handling guidelines for such compounds to mitigate risks.

In summary, N-(4-carbamoylthiophen-3-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 2097936-47-3) represents a promising candidate for various biomedical applications. Its structural complexity and functional diversity align with current trends in drug discovery and molecular targeting, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the search for novel therapeutic agents.